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Compound of Interest

Compound Name: Chloculol

Cat. No.: B169098

Chloculol Technical Support Center

Welcome to the technical support center for Chloculol. This resource provides troubleshooting
guides and frequently asked questions (FAQSs) to assist researchers, scientists, and drug
development professionals in their experiments with Chloculol, a selective inhibitor of the
MEKZ1/2 kinases.

Frequently Asked Questions (FAQSs)

Q1: What is the mechanism of action for Chloculol?

Al: Chloculol is a potent, ATP-competitive small molecule inhibitor of MEK1 and MEK2. By
binding to the kinase domain of MEK1/2, it prevents the phosphorylation and subsequent
activation of their downstream targets, ERK1 (p44 MAPK) and ERK2 (p42 MAPK). This
effectively blocks signal transduction down the RAS/RAF/MEK/ERK pathway, which is a critical
regulator of cell proliferation, survival, and differentiation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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